Cas no 2137675-32-0 (1-(2-bromo-5-chlorophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(2-bromo-5-chlorophenyl)-1H-1,2,3-triazole
• CAS No: 2137675-32-0
• MF: C₈H₅BrClN₃
• MW: 258.502399206162
• CID: 6473349
• PubChem ID: 165477679
• Update Time: 2024-01-15

1-(2-bromo-5-chlorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)-1H-1,2,3-triazole
• EN300-1074631
• 2137675-32-0

• Inchi： 1S/C8H5BrClN3/c9-7-2-1-6(10)5-8(7)13-4-3-11-12-13/h1-5H
• InChI Key： KFCCKFHHSDNXJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N1C=CN=N1)Cl

Computed Properties

• Exact Mass: 256.93554g/mol
• Monoisotopic Mass: 256.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų